Cas no 2228345-84-2 (1-(2-bromopyridin-3-yl)-2,2-difluoroethan-1-one)
2228345-84-2 structure
Product Name:1-(2-bromopyridin-3-yl)-2,2-difluoroethan-1-one
CAS No:2228345-84-2
MF:C7H4BrF2NO
MW:236.0135679245
CID:6440907
PubChem ID:165650840
Update Time:2024-01-08
1-(2-bromopyridin-3-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-bromopyridin-3-yl)-2,2-difluoroethan-1-one
- EN300-1950275
- 2228345-84-2
-
- Inchi： 1S/C7H4BrF2NO/c8-6-4(2-1-3-11-6)5(12)7(9)10/h1-3,7H
- InChI Key： CTAKZKBYBHEWHX-UHFFFAOYSA-N
- SMILES： BrC1C(=CC=CN=1)C(C(F)F)=O
Computed Properties
- Exact Mass: 234.94443g/mol
- Monoisotopic Mass: 234.94443g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 30Ų
1-(2-bromopyridin-3-yl)-2,2-difluoroethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1950275-0.05g |
1-(2-bromopyridin-3-yl)-2,2-difluoroethan-1-one |
2228345-84-2 | 0.05g |
$959.0 | 2023-09-17 | ||
| Enamine | EN300-1950275-0.1g |
1-(2-bromopyridin-3-yl)-2,2-difluoroethan-1-one |
2228345-84-2 | 0.1g |
$1005.0 | 2023-09-17 | ||
| Enamine | EN300-1950275-0.25g |
1-(2-bromopyridin-3-yl)-2,2-difluoroethan-1-one |
2228345-84-2 | 0.25g |
$1051.0 | 2023-09-17 | ||
| Enamine | EN300-1950275-0.5g |
1-(2-bromopyridin-3-yl)-2,2-difluoroethan-1-one |
2228345-84-2 | 0.5g |
$1097.0 | 2023-09-17 | ||
| Enamine | EN300-1950275-1.0g |
1-(2-bromopyridin-3-yl)-2,2-difluoroethan-1-one |
2228345-84-2 | 1g |
$1142.0 | 2023-06-02 | ||
| Enamine | EN300-1950275-2.5g |
1-(2-bromopyridin-3-yl)-2,2-difluoroethan-1-one |
2228345-84-2 | 2.5g |
$2240.0 | 2023-09-17 | ||
| Enamine | EN300-1950275-5.0g |
1-(2-bromopyridin-3-yl)-2,2-difluoroethan-1-one |
2228345-84-2 | 5g |
$3313.0 | 2023-06-02 | ||
| Enamine | EN300-1950275-10.0g |
1-(2-bromopyridin-3-yl)-2,2-difluoroethan-1-one |
2228345-84-2 | 10g |
$4914.0 | 2023-06-02 | ||
| Enamine | EN300-1950275-1g |
1-(2-bromopyridin-3-yl)-2,2-difluoroethan-1-one |
2228345-84-2 | 1g |
$1142.0 | 2023-09-17 | ||
| Enamine | EN300-1950275-5g |
1-(2-bromopyridin-3-yl)-2,2-difluoroethan-1-one |
2228345-84-2 | 5g |
$3313.0 | 2023-09-17 |
1-(2-bromopyridin-3-yl)-2,2-difluoroethan-1-one Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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